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Compound of Interest

Compound Name: 4-Nonanone

Cat. No.: B1580890

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe
Handling, Storage, and Disposal of 4-Nonanone.

This document provides immediate, essential safety protocols and logistical plans for the use of
4-Nonanone in a laboratory setting. Adherence to these guidelines is critical for ensuring
personnel safety and regulatory compliance.

Chemical Safety and Hazard Information

4-Nonanone is a colorless to light yellow liquid.[1] The primary hazard associated with 4-
Nonanone is its potential to cause serious eye irritation.[2] Inhalation may cause respiratory
irritation, and skin contact may lead to irritation. It is also classified as a combustible liquid.

Physical and Chemical Properties of 4-Nonanone

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1580890?utm_src=pdf-interest
https://www.benchchem.com/product/b1580890?utm_src=pdf-body
https://www.benchchem.com/product/b1580890?utm_src=pdf-body
https://www.benchchem.com/product/b1580890?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Nonanone
https://www.benchchem.com/product/b1580890?utm_src=pdf-body
https://www.benchchem.com/product/b1580890?utm_src=pdf-body
https://www.thegoodscentscompany.com/data/rw1452871.html
https://www.benchchem.com/product/b1580890?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Property Value

CAS Number 4485-09-0

Molecular Formula CoH1s0

Molecular Weight 142.24 g/mol

Boiling Point 188 °C (at 760 mm Hg)[1]
Flash Point 61.11 °C (142.00 °F)[2]
Specific Gravity 0.821t0 0.827 @ 25 °C[2]
Solubility Insoluble in water.[3]

Occupational Exposure Limits

Specific occupational exposure limits (OELs) for 4-Nonanone have not been established by
major regulatory agencies such as OSHA, NIOSH, or ACGIH. In the absence of specific limits,
it is crucial to handle 4-Nonanone with a high degree of caution, implementing engineering
controls and personal protective equipment to minimize any potential exposure.

Operational Plan: Step-by-Step Guidance for Safe
Handling

This section outlines the procedural steps for the safe handling of 4-Nonanone from
procurement to use in experimental protocols.

Engineering Controls

o Ventilation: All work with 4-Nonanone should be conducted in a well-ventilated area. For
procedures that may generate vapors, a certified chemical fume hood is mandatory.[4]

o Eye Wash and Safety Shower: Ensure that a properly functioning eyewash station and safety
shower are readily accessible in the immediate work area.[3]

Personal Protective Equipment (PPE)
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A comprehensive PPE plan is essential for mitigating the risks associated with handling 4-

Nonanone.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles with

side shields or a face shield.

Protects against splashes and
vapors, preventing serious eye

irritation.

Hand Protection

Butyl rubber gloves are
recommended for handling
ketones. While specific
breakthrough time data for 4-
Nonanone is not readily
available, butyl rubber
generally provides good
resistance to ketones. Nitrile
gloves may be suitable for

incidental contact but should

Protects skin from direct

contact and potential irritation.

be changed immediately upon

contamination. Always inspec
gloves for any signs of

degradation before use.

t

Skin and Body Protection

A lab coat should be worn at
all times. For procedures with

a higher risk of splashing, a

Prevents contamination of

personal clothing and skin.

chemically resistant apron over

the lab coat is recommended.

Respiratory Protection

Generally not required when
working in a properly
functioning chemical fume
hood. If engineering controls
are not sufficient to maintain
exposure below acceptable
levels, a NIOSH-approved
respirator with organic vapor

cartridges should be used.

Protects against the inhalation

of vapors.
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Experimental Workflow

The following diagram outlines the logical workflow for handling 4-Nonanone in a laboratory
setting.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1580890?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Handling and Disposal Workflow for 4-Nonanone

Preparation

Don Appropriate PPE

Verify Fume Hood Operation

Dispense 4-Nonanone

Perform Experiment

Post-Exeeriment

Segregate Waste

:

Decontaminate Work Area

Label Waste Container

Store in Designated Area

Arrange for Chemical Waste Pickup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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